2-{[(4E)-4-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-1-(2-methylpropyl)-5-oxo-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide

• Molecular Formula: C25H27N5O2S
• Molecular Weight: 461.6 g/mol
• IUPAC Name: 2-[(4E)-4-[(1,3-dimethylpyrazol-4-yl)methylidene]-1-(2-methylpropyl)-5-oxoimidazol-2-yl]sulfanyl-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C25H27N5O2S/c1-16(2)13-30-24(32)22(12-20-14-29(4)28-17(20)3)27-25(30)33-15-23(31)26-21-10-9-18-7-5-6-8-19(18)11-21/h5-12,14,16H,13,15H2,1-4H3,(H,26,31)/b22-12+
• InChI Key: LHTQDQZCPSFUBQ-WSDLNYQXSA-N
• Isomeric SMILES: CC1=NN(C=C1/C=C/2\C(=O)N(C(=N2)SCC(=O)NC3=CC4=CC=CC=C4C=C3)CC(C)C)C
• Canonical SMILES: CC1=NN(C=C1C=C2C(=O)N(C(=N2)SCC(=O)NC3=CC4=CC=CC=C4C=C3)CC(C)C)C

Description

2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ISOBUTYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)-N-(2-NAPHTHYL)ACETAMIDE is a complex organic compound known for its potential applications in medicinal chemistry. This compound features a unique structure that combines a pyrazole ring, an imidazole ring, and a naphthyl group, making it a subject of interest for researchers exploring new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ISOBUTYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)-N-(2-NAPHTHYL)ACETAMIDE typically involves multi-step organic reactions. A common synthetic route includes:

Formation of the Pyrazole Ring: Starting with 1,3-dimethyl-1H-pyrazole, the pyrazole ring is synthesized through cyclization reactions involving hydrazine and diketones.

Imidazole Ring Formation: The imidazole ring is formed by reacting glyoxal with an appropriate amine and aldehyde under acidic conditions.

Coupling Reactions: The pyrazole and imidazole intermediates are coupled using a suitable linker, often involving condensation reactions.

Thioether Formation: The sulfur atom is introduced through a nucleophilic substitution reaction, typically using thiols.

Final Coupling with Naphthyl Group: The final step involves coupling the intermediate with 2-naphthylacetic acid under amide bond-forming conditions, such as using carbodiimide coupling agents.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This includes scaling up the reactions, optimizing reaction conditions (temperature, solvent, catalysts), and employing purification techniques like recrystallization and chromatography.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Nitro or halogenated derivatives.

Chemistry:

Catalysis: The compound can act as a ligand in coordination chemistry, forming complexes with transition metals that can be used as catalysts in various organic reactions.

Biology:

Enzyme Inhibition: The compound may inhibit specific enzymes, making it a potential lead compound in drug discovery for diseases where enzyme inhibition is therapeutic.

Medicine:

Anticancer Activity: Preliminary studies may suggest that the compound exhibits cytotoxic activity against certain cancer cell lines, making it a candidate for further investigation as an anticancer agent.

Industry:

Material Science: The compound’s unique structure could be explored for use in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which 2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ISOBUTYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)-N-(2-NAPHTHYL)ACETAMIDE exerts its effects is likely multifaceted, involving interactions with various molecular targets. Potential mechanisms include:

Enzyme Inhibition: Binding to the active site of enzymes, thereby inhibiting their activity.

DNA Intercalation: Intercalating into DNA strands, disrupting replication and transcription processes.

Signal Transduction Modulation: Interfering with cellular signaling pathways, leading to altered cell behavior.

Comparison with Similar Compounds

2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ISOBUTYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)-N-(2-PHENYL)ACETAMIDE: Similar structure but with a phenyl group instead of a naphthyl group.

2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ISOBUTYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)-N-(2-THIENYL)ACETAMIDE: Similar structure but with a thienyl group instead of a naphthyl group.

Uniqueness: The presence of the naphthyl group in 2-({4-[(E)-1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-1-ISOBUTYL-5-OXO-4,5-DIHYDRO-1H-IMIDAZOL-2-YL}SULFANYL)-N-(2-NAPHTHYL)ACETAMIDE may confer unique electronic properties and steric effects, potentially enhancing its biological activity and specificity compared to similar compounds with different aromatic groups.